Cas no 1805986-49-5 (2-Amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1805986-49-5
• MF: C₈H₅F₄N₃O
• MW: 235.13841509819
• CID: 4910936
• Update Time: 2025-05-19

2-Amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F4N3O/c9-1-5-6(16-8(10,11)12)4(2-13)3-15-7(5)14/h3H,1H2,(H2,14,15)
• InChI Key： VQGUFBFURWBWPF-UHFFFAOYSA-N
• SMILES： FCC1C(N)=NC=C(C#N)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1.5
• Topological Polar Surface Area: 71.9

Additional information on 2-Amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine

Introduction to 2-Amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1805986-49-5)

2-Amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine, identified by its CAS number 1805986-49-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in drug development. The presence of multiple functional groups, including an amino group, a cyano group, a fluoromethyl group, and a trifluoromethoxy group, makes this molecule a versatile scaffold for designing novel therapeutic agents.

The structural features of 2-amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine contribute to its unique chemical properties and reactivity. The amino group (-NH₂) serves as a potential site for hydrogen bonding and can participate in various interactions with biological targets. The cyano group (-CN) introduces a polar electron-withdrawing effect, which can influence the electronic distribution and reactivity of the molecule. Additionally, the fluoromethyl group (-CH₂F) and the trifluoromethoxy group (-OCH₂CF₃) introduce strong electron-withdrawing and electron-donating effects, respectively, further modulating the compound's pharmacokinetic behavior.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into pharmaceutical compounds has been shown to enhance their pharmacological properties, making them more effective in treating various diseases. For instance, fluorinated pyridines have been widely used in the development of antiviral, anticancer, and anti-inflammatory drugs.

2-Amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine has been explored in several preclinical studies as a potential lead compound for drug discovery. Its unique structural framework allows for modifications at multiple sites, enabling researchers to optimize its biological activity. One of the most promising applications of this compound is in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. Kinase enzymes play a vital role in cell signaling pathways, and inhibiting their activity can lead to significant therapeutic benefits.

Recent research has demonstrated that 2-amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine exhibits potent inhibitory effects on several kinases, including Janus kinases (JAKs) and tyrosine kinases (Tyrosine Kinase Inhibitors - TKIs). These kinases are overexpressed in various cancers and are involved in tumor growth and progression. By targeting these kinases, 2-amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine has shown promise in preclinical models as a potential anticancer agent. Additionally, its ability to cross the blood-brain barrier suggests that it may also be effective in treating central nervous system disorders.

The synthesis of 2-amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorinated groups necessitates specialized synthetic techniques to achieve regioselectivity and minimize side reactions. Advances in synthetic methodologies have enabled researchers to produce this compound more efficiently, making it more accessible for further investigation.

In conclusion, 2-amino-5-cyano-3-(fluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1805986-49-5) is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the treatment of various diseases.